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Compound of Interest

Compound Name: Mivotilate

Cat. No.: B1677213 Get Quote

Essential Safety and Handling Guide for
Mivotilate
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Mivotilate (CAS No. 130112-42-4). Adherence to these guidelines

is critical to ensure a safe laboratory environment and minimize exposure risks. Mivotilate is a

potent, non-toxic aryl hydrocarbon receptor (AhR) activator and is classified as a

hepatoprotective agent.[1][2] While it is described as "non-toxic" in some contexts, it is crucial

to handle it with appropriate care as with all research chemicals.

Hazard Identification and Personal Protective
Equipment (PPE)
Mivotilate is associated with the GHS07 "Exclamation Mark" pictogram, indicating that it may

be harmful. Therefore, a comprehensive approach to personal protection is mandatory.

Core PPE Requirements:

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required. Inspect gloves for any

tears or punctures before use.
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Eye and Face Protection: Safety glasses with side shields are the minimum requirement. In

situations with a risk of splashing or aerosol generation, chemical safety goggles and a face

shield must be worn.

Skin and Body Protection: A standard laboratory coat must be worn at all times. For

procedures with a higher risk of contamination, consider a disposable gown.

Respiratory Protection: In a well-ventilated area, respiratory protection may not be required

for handling small quantities of solid material. However, if dust or aerosols are likely to be

generated, a properly fitted NIOSH-approved respirator is necessary.

Quantitative Data Summary:

PPE Component Specification

Gloves
Chemical-resistant, disposable (e.g., Nitrile,

Neoprene)

Eye Protection

ANSI Z87.1 compliant safety glasses with side

shields (minimum); chemical safety goggles for

splash hazards

Face Protection
Face shield (in addition to goggles) for

significant splash or aerosol risk

Body Protection
Laboratory coat (standard); disposable gown for

high-contamination risk procedures

Respiratory Protection
NIOSH-approved respirator (e.g., N95 or higher)

if dust or aerosols are generated

Operational and Handling Plan
A systematic approach to handling Mivotilate will minimize the risk of exposure and

contamination.

Experimental Workflow:
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Caption: A step-by-step workflow for the safe handling of Mivotilate, from preparation to

disposal.

Procedural Guidance:

Preparation:

Before handling, ensure you are familiar with the location and operation of emergency

equipment, including safety showers and eyewash stations.

Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling the solid powder to avoid inhalation of dust.

Cover the work surface with an absorbent, disposable liner.

Handling:

When weighing the solid, use a spatula and handle it gently to minimize dust generation.

If creating a solution, add the solid to the solvent slowly to avoid splashing.

Avoid direct contact with the skin, eyes, and clothing. In case of accidental contact, follow

the first-aid measures outlined in the Safety Data Sheet (SDS).

Storage:

Store Mivotilate in a tightly sealed, clearly labeled container.

Keep in a cool, dry, and well-ventilated area away from incompatible materials.

Disposal Plan
Proper disposal of Mivotilate and contaminated materials is crucial to prevent environmental

contamination and ensure regulatory compliance.

Disposal Pathway:
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Caption: A logical flow diagram illustrating the proper disposal pathway for Mivotilate and

associated waste.

Disposal Procedures:

Solid Waste: Collect unused Mivotilate powder and any contaminated disposable materials

(e.g., weigh boats, pipette tips, gloves, absorbent liners) in a designated, sealed, and clearly

labeled hazardous waste container.

Liquid Waste: Solutions containing Mivotilate should be collected in a separate, labeled

hazardous waste container for liquid chemical waste.

Disposal Compliance: All waste must be disposed of in accordance with local, state, and

federal regulations. Consult your institution's Environmental Health and Safety (EHS)

department for specific guidelines. Do not dispose of Mivotilate down the drain or in the

regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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